Cas no 132062-42-1 (triphosphoric acid, mono[[(2S,5R)-5-(4-amino-1H-pyrrolo[2,3-b]pyridin-1-yl)tetrahydro-2-furanyl]methyl] ester)

• Product Name: triphosphoric acid, mono[[(2S,5R)-5-(4-amino-1H-pyrrolo[2,3-b]pyridin-1-yl)tetrahydro-2-furanyl]methyl] ester
• CAS No: 132062-42-1
• MF: C₁₂H₁₈N₃O₁₁P₃
• MW: 473.206105709076
• CID: 1229542
• PubChem ID: 453360
• Update Time: 2025-04-20

triphosphoric acid, mono[[(2S,5R)-5-(4-amino-1H-pyrrolo[2,3-b]pyridin-1-yl)tetrahydro-2-furanyl]methyl] ester Chemical and Physical Properties

Names and Identifiers

• triphosphoric acid, mono[[(2S,5R)-5-(4-amino-1H-pyrrolo[2,3-b]pyridin-1-yl)tetrahydro-2-furanyl]methyl] ester
• [[(2S,5R)-5-(4-aminopyrrolo[2,3-b]pyridin-1-yl)oxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• [[(2S,5R)-5-(4-aminopyrrolo[2,3-b]pyridin-1-yl)tetrahydrofuran-2-yl]methoxy-hydroxy-phosphoryl] phosphono hydrogen phosphate
• DTXSID10157332
• Triphosphoric acid, P-[[5-(4-amino-1H-pyrrolo[2,3-b]pyridin-1-yl)tetrahydro-2-furanyl]methyl] ester, (2S-cis)-
• 1,7-Dideaza ddATP
• Triphosphoric acid, P-((5-(4-amino-1H-pyrrolo(2,3-b)pyridin-1-yl)tetrahydro-2-furanyl)methyl) ester, (2S-cis)-
• 132062-42-1
• 1,7-Dideaza-2',3'-dideoxy-5'-triphosphate adenosine

• Inchi： 1S/C12H18N3O11P3/c13-10-3-5-14-12-9(10)4-6-15(12)11-2-1-8(24-11)7-23-28(19,20)26-29(21,22)25-27(16,17)18/h3-6,8,11H,1-2,7H2,(H2,13,14)(H,19,20)(H,21,22)(H2,16,17,18)/t8-,11+/m0/s1
• InChI Key： VETSIQFAWRIUKL-GZMMTYOYSA-N
• SMILES： P(=O)(O)(OP(=O)(O)OP(=O)(O)O)OC[C@@H]1CC[C@H](N2C=CC3=C(C=CN=C23)N)O1

Computed Properties

• Exact Mass: 473.01554
• Monoisotopic Mass: 473.01541939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 213Ų

Experimental Properties

• PSA: 212.89